Cas no 40520-04-5 ( )

• Product Name: &nbsp
• CAS No: 40520-04-5
• MF: C₄H₇NO₂S₂
• MW: 165.2338783741
• CID: 925886
• PubChem ID: 3960879
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanylcarbothioylamino)acetic acid
• AC1N0CWO
• NSC157429
• NSC-157429
• NSC227404
• NSC-227404
• 40520-04-5
• SCHEMBL11392568
• DTXSID70398249
• NSC 157429
• methyl carboxymethyldithiocarbamate
• CVYLWKKBVGCWBQ-UHFFFAOYSA-N
• NSC 227404
• N-[(Methylsulfanyl)carbonothioyl]glycine
•  

• Inchi： 1S/C4H7NO2S2/c1-9-4(8)5-2-3(6)7/h2H2,1H3,(H,5,8)(H,6,7)
• InChI Key： CVYLWKKBVGCWBQ-UHFFFAOYSA-N
• SMILES： S(C)C(NCC(=O)O)=S

Computed Properties

• Exact Mass: 164.99191
• Monoisotopic Mass: 164.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 49.33
• LogP: 0.69940